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Introduction
Metasilicates, particularly sodium and potassium metasilicates, are inorganic compounds that

show significant promise as effective fire retardants in a variety of composite materials. Their

fire-retardant action is primarily attributed to a combination of condensed-phase mechanisms.

Upon exposure to high temperatures, hydrated metasilicates release water molecules, which

provides a cooling effect and dilutes flammable gases.[1][2] Subsequently, they form a stable,

insulating glassy or foamy char layer on the surface of the composite material.[3][4][5] This

layer acts as a physical barrier, limiting the transfer of heat to the underlying material and

restricting the flow of flammable volatiles to the combustion zone.[6][7][8] This document

provides detailed application notes on the use of metasilicates as fire retardants and protocols

for key experimental evaluations.

Mechanism of Action
The fire-retardant mechanism of metasilicates in composite materials can be summarized in a

multi-step process that primarily occurs in the condensed phase.

Endothermic Decomposition and Water Release: Hydrated metasilicates, upon heating,

undergo endothermic decomposition, releasing water vapor. This process absorbs heat from

the surroundings, cooling the composite material and slowing down the rate of pyrolysis. The
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released water vapor also dilutes the concentration of flammable gases and oxygen in the

vicinity of the flame.

Formation of an Insulating Layer: As the temperature increases, the metasilicate melts and

forms a viscous, glassy layer on the surface of the composite. This inorganic layer acts as an

excellent thermal insulator, shielding the underlying polymer or wood from the heat of the

flame.[5][6]

Barrier to Mass Transfer: The glassy layer also functions as a physical barrier that inhibits

the diffusion of flammable volatile degradation products from the composite to the flame

front.[8] This starves the fire of fuel. Furthermore, it limits the access of oxygen to the

material's surface, further impeding combustion.[6]

Char Promotion: In some composite systems, metasilicates can promote the formation of a

stable char layer from the organic matrix. This char, in combination with the silicate layer,

enhances the overall protective barrier.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Flame retardancy of clay–sodium silicate composite coatings on wood for construction
purposes - RSC Advances (RSC Publishing) [pubs.rsc.org]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1246114?utm_src=pdf-body-img
https://www.benchchem.com/product/b1246114?utm_src=pdf-custom-synthesis
https://pubs.rsc.org/en/content/articlelanding/2015/ra/c5ra04682c
https://pubs.rsc.org/en/content/articlelanding/2015/ra/c5ra04682c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. researchgate.net [researchgate.net]

3. books.rsc.org [books.rsc.org]

4. research.usq.edu.au [research.usq.edu.au]

5. US6303234B1 - Process of using sodium silicate to create fire retardant products - Google
Patents [patents.google.com]

6. mdpi.com [mdpi.com]

7. Sodium Silicate/Urea/Melamine Ternary Synergistic Waterborne Acrylic Acid Flame-
Retardant Coating and Its Flame-Retardant Mechanism - PMC [pmc.ncbi.nlm.nih.gov]

8. scispace.com [scispace.com]

9. teilar.gr [teilar.gr]

10. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols: Metasilicates as Fire
Retardants in Composite Materials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246114#use-of-metasilicates-as-fire-retardants-in-
composite-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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